Cas no 1889177-76-7 (3-Amino-3-(2-fluorophenyl)cyclobutan-1-ol)

3-Amino-3-(2-fluorophenyl)cyclobutan-1-ol is a fluorinated cyclobutane derivative featuring both an amino and a hydroxyl functional group. Its unique structure, combining a fluorinated aromatic ring with a strained cyclobutane core, makes it a valuable intermediate in pharmaceutical and agrochemical synthesis. The presence of the 2-fluorophenyl group enhances metabolic stability and binding affinity in bioactive molecules, while the amino and hydroxyl groups provide versatile handles for further derivatization. This compound is particularly useful in the development of small-molecule therapeutics, where its rigid scaffold can contribute to improved selectivity and potency. High-purity grades are available for research and industrial applications.
3-Amino-3-(2-fluorophenyl)cyclobutan-1-ol structure
1889177-76-7 structure
Product Name:3-Amino-3-(2-fluorophenyl)cyclobutan-1-ol
CAS No:1889177-76-7
MF:C10H12FNO
MW:181.206786155701
CID:5746180
PubChem ID:115015872
Update Time:2025-06-13

3-Amino-3-(2-fluorophenyl)cyclobutan-1-ol Chemical and Physical Properties

Names and Identifiers

    • 3-Amino-3-(2-fluorophenyl)cyclobutan-1-ol
    • EN300-341175
    • 2059914-87-1
    • (1S,3s)-3-amino-3-(2-fluorophenyl)cyclobutan-1-ol
    • EN300-718209
    • 1889177-76-7
    • Cyclobutanol, 3-amino-3-(2-fluorophenyl)-
    • Inchi: 1S/C10H12FNO/c11-9-4-2-1-3-8(9)10(12)5-7(13)6-10/h1-4,7,13H,5-6,12H2
    • InChI Key: CAUMHWRINTWOCW-UHFFFAOYSA-N
    • SMILES: FC1C=CC=CC=1C1(CC(C1)O)N

Computed Properties

  • Exact Mass: 181.090292168g/mol
  • Monoisotopic Mass: 181.090292168g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 2
  • Hydrogen Bond Acceptor Count: 3
  • Heavy Atom Count: 13
  • Rotatable Bond Count: 1
  • Complexity: 191
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 0.6
  • Topological Polar Surface Area: 46.2Ų

Experimental Properties

  • Density: 1.272±0.06 g/cm3(Predicted)
  • Boiling Point: 294.1±40.0 °C(Predicted)
  • pka: 14.66±0.40(Predicted)

3-Amino-3-(2-fluorophenyl)cyclobutan-1-ol Pricemore >>

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Additional information on 3-Amino-3-(2-fluorophenyl)cyclobutan-1-ol

Comprehensive Overview of 3-Amino-3-(2-fluorophenyl)cyclobutan-1-ol (CAS No. 1889177-76-7)

3-Amino-3-(2-fluorophenyl)cyclobutan-1-ol (CAS No. 1889177-76-7) is a fluorinated cyclobutane derivative that has garnered significant attention in pharmaceutical and organic chemistry research. This compound, characterized by its unique amino-cyclobutanol scaffold and 2-fluorophenyl substitution, serves as a versatile intermediate in drug discovery. Its structural features make it valuable for designing bioactive molecules, particularly in targeting central nervous system (CNS) disorders and enzyme modulation.

The growing interest in fluorinated compounds like 3-Amino-3-(2-fluorophenyl)cyclobutan-1-ol stems from their enhanced metabolic stability and bioavailability, which are critical in modern medicinal chemistry. Researchers frequently explore its applications in kinase inhibitors and GPCR-targeted therapies, aligning with trends in personalized medicine. Searches for "fluorophenyl cyclobutane derivatives" or "amino-cyclobutanol applications" have surged, reflecting its relevance in drug design and chemical synthesis.

Synthetic routes to CAS No. 1889177-76-7 often involve asymmetric catalysis or ring-opening reactions, with emphasis on stereoselectivity—a hot topic in organic synthesis. The compound’s chiral center and hydrogen-bonding capacity enable interactions with biological targets, making it a focus for structure-activity relationship (SAR) studies. Queries like "how to synthesize fluorinated cyclobutanes" or "3-Amino-3-(2-fluorophenyl)cyclobutan-1-ol solubility" highlight user curiosity about its practical handling.

From an SEO perspective, content around 1889177-76-7 benefits from addressing common questions such as "Is 3-Amino-3-(2-fluorophenyl)cyclobutan-1-ol stable under acidic conditions?" or "What solvents are optimal for its purification?" These align with lab-based search intent. Additionally, discussions on green chemistry adaptations—like catalyst recycling in its synthesis—resonate with sustainability trends.

Analytical characterization of 3-Amino-3-(2-fluorophenyl)cyclobutan-1-ol typically employs NMR, HPLC, and mass spectrometry, with data often cross-referenced in patent literature. Its logP and pKa values are frequently queried, underscoring the need for detailed physicochemical profiles. The compound’s role in peptidomimetics and protease inhibitors further links it to cutting-edge therapeutic development.

In summary, CAS No. 1889177-76-7 exemplifies the intersection of fluorine chemistry and scaffold diversification, driving innovations in small-molecule therapeutics. By addressing high-search-volume terms like "buy 3-Amino-3-(2-fluorophenyl)cyclobutan-1-ol" or "suppliers of fluorophenyl cyclobutane derivatives," this content caters to both academic and industrial audiences while adhering to SEO best practices.

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